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Compound of Interest

Compound Name: 1-Deoxy-1-morpholino-D-fructose

Cat. No.: B1194209

Essential Safety and Handling Guide for 1-
Deoxy-1-morpholino-D-fructose

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1-Deoxy-1-morpholino-D-fructose. The following
procedures and data are designed to ensure safe operational handling and disposal of this
compound.

Compound Information:

Name: 1-Deoxy-1-morpholino-D-fructose

CAS Number: 6291-16-3[1]

Appearance: White to off-white powder[1]

Molecular Weight: 249.26 g/mol [1]

Storage: Store at -20°CJ[1]

Personal Protective Equipment (PPE)

While specific hazard data for 1-Deoxy-1-morpholino-D-fructose is limited, a conservative
approach based on its nature as a combustible solid and the general handling of morpholino-
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containing compounds is recommended. The following table summarizes the required personal
protective equipment.

Protection Type Equipment/Measure Specification and Rationale

Wear tightly fitting safety
goggles. A face shield is

Eye and Face Protection Safety Goggles or Face Shield = recommended when there is a
risk of splashing or generating
dust.

Use nitrile or neoprene gloves.

. ) ) ) Inspect gloves for any signs of
Skin Protection Chemical-Resistant Gloves ]

degradation or puncture before

use.

A standard lab coat is required

Lab Coat ) )
to protect against skin contact.
Use a NIOSH-approved N95
dust mask to prevent
inhalation of the powder.[1] For
) ] Dust Mask (Type N95) or
Respiratory Protection procedures that may generate

Fume Hood o
significant dust or aerosols,

handle within a certified

chemical fume hood.

Operational and Disposal Plans

Handling Procedures:
e Engineering Controls:

o Work in a well-ventilated area. For procedures with the potential to generate dust, use a
chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
vicinity of the handling area.
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e Handling as a Solid:
o Avoid creating dust. Use appropriate tools for weighing and transferring the solid.
o Keep the container tightly closed when not in use.
e Solution Preparation:
o When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
o The compound is soluble in methanol.[1]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Get medical attention if irritation develops.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

e Ingestion: Wash out mouth with water. Do NOT induce vomiting unless directed to do so by
medical personnel. Get medical attention.

Spill Response:
o Evacuate: Evacuate the immediate area of the spill.
e Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust
generation. Place it in a designated, labeled container for disposal.

o Clean: Clean the spill area with a damp cloth or paper towel. Avoid dry sweeping which can
create dust.
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» Dispose: Dispose of all contaminated materials as hazardous waste.
Disposal Plan:

o Waste Collection: Collect all waste materials, including unused compounds, contaminated
consumables, and cleaning materials, in a clearly labeled, sealed container for hazardous
waste.

» Regulatory Compliance: Dispose of all waste in strict accordance with local, state, and
federal regulations. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance on chemical waste disposal.

Experimental Workflow

The following diagram illustrates a general workflow for handling 1-Deoxy-1-morpholino-D-
fructose in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1194209?utm_src=pdf-body
https://www.benchchem.com/product/b1194209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Review Safety Data Sheet
and Handling Procedures

A

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

\
Prepare Work Area
(Fume Hood if Necessary)

Proceed to Handling

Handling
\

Weighing and Transfer
of Solid Compound

\
Preparation of Solutions
C‘VD

Experimental Use

Proceed to Cleanup

Cleanup and Disposal

(Decontaminate Work Aree)

Y

Collect Waste in
Labeled Hazardous Waste Container

A

Dispose of Waste via
Institutional EHS Procedures

Y
[Remove and Dispose of PPE]

A

[Wash Hands Thoroughla

Click to download full resolution via product page

Workflow for Handling 1-Deoxy-1-morpholino-D-fructose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-deoxy-1-morpholino-d-fructose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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